Cas no 27657-22-3 (Benzothiazole, 2-[(1,1-dimethylethyl)dithio]-)

• Product Name: Benzothiazole, 2-[(1,1-dimethylethyl)dithio]-
• CAS No: 27657-22-3
• MF: C₁₁H₁₃NS₃
• MW: 255.422618627548
• CID: 1432287
• Update Time: 2024-11-08

Benzothiazole, 2-[(1,1-dimethylethyl)dithio]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[(1,1-dimethylethyl)dithio]-
• 2-(tert-butyldisulfanyl)benzothiazole

• Inchi： 1S/C11H13NS3/c1-11(2,3)15-14-10-12-8-6-4-5-7-9(8)13-10/h4-7H,1-3H3
• InChI Key： UTUXRLDNBUFMLB-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1SSC(C)(C)C

Computed Properties

• Exact Mass: 255.02119

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 369.7±25.0 °C(Predicted)
• PSA: 12.89
• pka: -0.24±0.10(Predicted)